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Compound of Interest

Compound Name: 4-Methyl-3-nitroquinoline

Cat. No.: B1313941 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This guide provides essential, step-by-step procedures for the proper

disposal of 4-Methyl-3-nitroquinoline, a compound requiring careful handling due to its

potential hazards. Adherence to these protocols is critical for personnel safety and

environmental protection.

Hazard Profile and Safety Summary

4-Methyl-3-nitroquinoline is classified as a hazardous substance. It is harmful if swallowed, in

contact with skin, or if inhaled.[1] It is also known to cause skin and serious eye irritation, and

may cause respiratory irritation.[1] As with many aromatic nitro compounds, it is crucial to treat

this compound and any contaminated materials as hazardous waste.[2][3] Under no

circumstances should it be disposed of in regular trash or poured down the drain.[4]
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Property Value Source

Chemical Formula C₁₀H₈N₂O₂ N/A

Molar Mass 188.18 g/mol [1]

Purity ≥95% [1]

GHS Hazard Statements

Harmful in contact with skin.

Harmful if inhaled. May cause

respiratory irritation. Harmful if

swallowed. Causes skin

irritation. Causes serious eye

irritation.

[1]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 4-Methyl-3-nitroquinoline and its

contaminated materials is to manage them as hazardous waste through a licensed and

approved waste disposal company.[2]

1. Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment to minimize exposure risks.[4]

Eye Protection: Safety goggles or a face shield.[2]

Hand Protection: Nitrile or other chemical-resistant gloves.[2]

Body Protection: A laboratory coat.[2]

Respiratory Protection: Use only in a well-ventilated area or with appropriate respiratory

protection.[1]

2. Waste Segregation and Collection

Proper segregation of waste streams is critical to prevent dangerous reactions.
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Solid Waste: Collect any surplus or expired 4-Methyl-3-nitroquinoline in a designated,

clearly labeled hazardous waste container.[2] The container should be robust, chemically

resistant, and have a secure lid.[2]

Liquid Waste: If the compound is in a solvent, it should be collected in a designated liquid

hazardous waste container.[4] Ensure the solvent is compatible with the other contents of the

container.

Contaminated Materials: Any items such as gloves, absorbent paper, or disposable labware

that have come into contact with 4-Methyl-3-nitroquinoline must be disposed of as

hazardous waste.[4]

3. Waste Container Management

Labeling: Properly label the hazardous waste container with the words "Hazardous Waste,"

the full chemical name "4-Methyl-3-nitroquinoline," the associated hazards (e.g., "Harmful,"

"Irritant"), and the date of accumulation.[2]

Storage: Store the hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials such as strong oxidizing agents.[2][5] The storage

area should have secondary containment to prevent the spread of material in case of a leak.

[2]

Empty Containers: Empty containers of 4-Methyl-3-nitroquinoline must be managed as

hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate

from the cleaning process must be collected and disposed of as hazardous liquid waste.[4]

4. Disposal and Pickup

Contact Professionals: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal company to arrange for the pickup and

proper disposal of the waste.[2]

Provide Documentation: Provide the disposal company with the Safety Data Sheet (SDS) for

the compound.
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Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of 4-Methyl-3-
nitroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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